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Compound of Interest

Compound Name: NF546

Cat. No.: B10774178

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the commercial sources, key technical
data, and application protocols for NF546, a selective non-nucleotide agonist of the P2Y11
receptor and an inhibitor of the high mobility group A2 (HMGAZ2) protein.

Commercial Availability

NF546 is available from several reputable suppliers of research chemicals. Researchers should
always refer to the supplier's certificate of analysis for lot-specific data.
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Catalog
Supplier Number Purity Formulation Storage
(Example)
Tocris Bioscience 3892 >95% (HPLC)[1] Tetrasodium salt Store at -20°CJ[1]
Powder: -20°C (3
years), 4°C (2
MedchemExpres ) years). In
HY-101575 >98% Tetrasodium salt
S solvent: -80°C (6
months), -20°C
(1 month).
R&D Systems 3892/10 295%][2] Tetrasodium salt Store at -20°CJ[2]
Santa Cruz - -~ »
) sc-207759 Not specified Not specified Not specified
Biotechnology

Physicochemical and Biological Properties

NF546 is a potent and selective agonist for the human P2Y11 receptor, a G-protein coupled
receptor involved in various physiological processes, including immune response and cell
migration. It also exhibits inhibitory activity against the DNA-binding function of HMGAZ2.

Property Value Reference
Molecular Weight 1180.74 g/mol [2]
Molecular Formula Ca7H4aNeNasO17P4 [2]
CAS Number 1006028-37-0 [2]

N Soluble to 10 mM in water with
Solubility _ (2]
gentle warming

P2Y11 Agonist Activity (pECso)  6.27 [1][3]

HMGA2 Inhibition (ICso) 5.49 uM [1]

Signaling Pathways of P2Y11 Receptor Activation
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Activation of the P2Y11 receptor by agonists like NF546 initiates a dual signaling cascade
through its coupling to both Gs and Gq proteins. This leads to the activation of adenylyl cyclase
and phospholipase C, respectively.
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Seed P2Y11-expressing cells Add NF546 dilutions
in a 96-well plate to 384-well plate
(Culture overnighD (Add His-tagged HMGAZJ

Pre-treat cells with e -
(PDE inhibitor (e.g., IBMX)) Grepare serial dilutions of NF54E) (Add Biotinylated DNA probe)
Incubate at RT

Add NF546 dilutions to cells)
Gncubate at 37°C Add Donor and Acceptor beads

Lyse cells Gncubate in the dark)

Read AlphaScreen signal

Measure cAMP levels
(e.g., HTRF, ELISA)

. '

Data Analysis: Data Analysis:
Plot dose-response curve Plot inhibition curve
and calculate ECso and calculate ICso

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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nf546]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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